Cas no 81235-32-7 (pentane-2,4-dione)
pentane-2,4-dione structure
Product Name:pentane-2,4-dione
CAS No:81235-32-7
MF:C5H8O2
MW:100.115821838379
CID:1005719
Update Time:2024-03-05
pentane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- pentane-2,4-dione
-
- Inchi: 1S/C5H8O2/c1-4(6)3-5(2)7/h3H2,1-2H3
- InChI Key: YRKCREAYFQTBPV-UHFFFAOYSA-N
- SMILES: CC(=O)CC(=O)C
Computed Properties
- Exact Mass: 100.05243
- Monoisotopic Mass: 100.05243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 82.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 34.1
Experimental Properties
- Density: 3.5 (Air = 1)
- Melting Point: -23 deg C
- Boiling Point: 138 deg C
- Flash Point: 93 °F (USCG, 1999)
- Refractive Index: Index of refraction: 1.4494 at 20 °C/D
- PSA: 34.14000
- LogP: 0.55450
- pka: 9(at 25℃)
pentane-2,4-dione Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
81235-32-7 (pentane-2,4-dione) Related Products
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- 502-72-7(Cyclopentadecanone)
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